Cas no 86853-91-0 (4H-Cyclopentadefchrysen-4-one)

4H-Cyclopentadefchrysen-4-one structure
4H-Cyclopentadefchrysen-4-one structure
Product Name:4H-Cyclopentadefchrysen-4-one
CAS No:86853-91-0
Molecular Formula:C19H10O
Molecular Weight:254.282104969025
CID:729151

4H-Cyclopentadefchrysen-4-one Properties

Names and Identifiers

    • 4H-Cyclopenta[def]chrysen-4-one

Computed Properties

  • Exact Mass: 254.073
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 254.073
  • Heavy Atom Count: 20
  • Complexity: 428
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Refractive Index: 1.803
  • Boiling Point: 639.1°C at 760 mmHg
  • Flash Point: 290°C
  • Density: 1.38

4H-Cyclopentadefchrysen-4-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TRC
C989935-2.5mg
4H-Cyclopenta[def]chrysen-4-one
86853-91-0
2.5mg
$ 110.00 2023-09-08

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